Cas no 1353945-29-5 (4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester)
4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester is a versatile intermediate in organic synthesis, particularly valuable for the construction of complex piperidine-based scaffolds. Its tert-butyl ester group enhances stability and facilitates selective deprotection under mild acidic conditions, while the 2-chloroacetyl moiety provides a reactive handle for further functionalization. The cyclopropylamino group introduces conformational rigidity, which can be leveraged in medicinal chemistry to modulate biological activity. This compound is well-suited for applications in pharmaceutical research, including the development of protease inhibitors and other bioactive molecules. Its well-defined reactivity profile and compatibility with standard synthetic protocols make it a practical choice for targeted derivatization.
![4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester structure](https://ossimg.kuujia.com/scimg/1354000/1353945-29-5x500.png)
1353945-29-5 structure
Product Name:4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
CAS No:1353945-29-5
MF:C15H25ClN2O3
MW:316.823603391647
CID:2157111
Update Time:2025-06-10
4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
- tert-Butyl 4-(2-chloro-N-cyclopropylacetamido)piperidine-1-carboxylate
- AM92177
- 4-[(2-Chloroacetyl)cyclopropylamino]piperidine-1-carboxylic acid tert-butyl ester
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- Inchi： 1S/C15H25ClN2O3/c1-15(2,3)21-14(20)17-8-6-12(7-9-17)18(11-4-5-11)13(19)10-16/h11-12H,4-10H2,1-3H3
- InChI Key： JWFKIMLIWRWZTM-UHFFFAOYSA-N
- SMILES： ClCC(N(C1CCN(C(=O)OC(C)(C)C)CC1)C1CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 396
- Topological Polar Surface Area: 49.8
4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 081443-500mg |
4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester |
1353945-29-5 | 500mg |
￡755.00 | 2022-03-01 |
4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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